(3-Isopropylphenyl)(methyl)sulfane

• IUPAC Name: 1-methylsulfanyl-3-propan-2-ylbenzene
• InChI: InChI=1S/C10H14S/c1-8(2)9-5-4-6-10(7-9)11-3/h4-8H,1-3H3
• InChI Key: JXOLTWIALSFLTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)SC
• Molecular Formula: C10H14S
• Molecular Weight: 166.29 g/mol

Description

(3-Isopropylphenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C10H14S and its molecular weight is 166.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Sulfur-Containing Compounds : Gong et al. (2019) developed a radical relay strategy for generating 3-(methylsulfonyl)benzo[b]thiophenes using methyl(2-alkynylphenyl)sulfanes, which can be related to the chemistry of (3-Isopropylphenyl)(methyl)sulfane. This process involves photocatalysis under visible light and is efficient in mild conditions, indicating potential in organic synthesis and medicinal chemistry applications (Gong, Wang, Ye, & Wu, 2019).

• Annulation Reactions : Yan et al. (2018) investigated the photoredox-catalyzed cascade annulation of methyl(2-(phenylethynyl)phenyl)sulfanes, demonstrating the synthesis of benzothiophenes and benzoselenophenes. This study highlights the utility of such sulfanes in synthesizing heterocyclic compounds, which are significant in drug development and materials science (Yan, Xu, Zhou, Chen, & Song, 2018).

• Development of Aromatic Polyimides : Tapaswi et al. (2015) synthesized transparent aromatic polyimides derived from thiophenyl-substituted benzidines, which involved the use of (3-nitrophenyl)(phenyl)sulfane. The resulting polyimides exhibit high refractive indices and small birefringences, suggesting applications in advanced materials and optics (Tapaswi, Choi, Jeong, Ando, & Ha, 2015).

• Sulfane Sulfur in Biological Systems : Hanaoka et al. (2017) reported the discovery of inhibitors for 3-Mercaptopyruvate sulfurtransferase (3MST), an enzyme producing sulfane sulfur. This enzyme's inhibitors can shed light on sulfane sulfur's physiological roles, which is relevant to understanding the biological implications of sulfane sulfur compounds like (3-Isopropylphenyl)(methyl)sulfane (Hanaoka, Sasakura, Suwanai, Toma-Fukai, Shimamoto, Takano, Shibuya, Terai, Komatsu, Ueno, Ogasawara, Tsuchiya, Watanabe, Kimura, Wang, Uchiyama, Kojima, Okabe, Urano, Shimizu, & Nagano, 2017).

• Sulfur-Containing Ligands in Coordination Chemistry : Siedle et al. (2007) explored the coordination chemistry of dinucleating P2N2S ligands, involving the use of sulfur-containing compounds in creating cationic palladium complexes. This research has implications for catalysis and material sciences (Siedle, Lassahn, Lozan, Janiak, & Kersting, 2007).

• Fluorescent Probes for Biological Systems : Han et al. (2018) developed a near-infrared fluorescent probe for detecting sulfane sulfur in living cells and in vivo. This research is significant for studying sulfane sulfur's role in physiological and pathological processes, providing a tool for real-time, sensitive detection in biological systems (Han, Song, Li, Yu, & Chen, 2018).